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Compound of Interest

Compound Name: (R)-Leucic acid

Cat. No.: B1205302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of (R)-Leucic
acid, also known as (R)-2-hydroxy-4-methylpentanoic acid, in various organic solvents.

Understanding the solubility of this chiral alpha-hydroxy acid is critical for its application in

pharmaceutical formulations, chemical synthesis, and metabolic research. This document

compiles available quantitative data, details relevant experimental protocols for solubility

determination, and presents a logical workflow for these procedures.

Quantitative Solubility Data
The solubility of a compound is a fundamental physical property that dictates its behavior in

different solvent systems. The following tables summarize the available quantitative solubility

data for (R)-Leucic acid and its racemic mixture, 2-hydroxyisocaproic acid. It is important to

note that comprehensive experimental data across a wide range of organic solvents and

temperatures is limited in publicly available literature.

Table 1: Solubility of 2-Hydroxyisocaproic Acid (Racemic Mixture) in Selected Organic Solvents
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Solvent Temperature (°C) Solubility (mg/mL)
Molar Solubility
(mol/L)

Dimethyl Sulfoxide

(DMSO)
Not Specified ~ 11 ~ 0.083

Dimethylformamide

(DMF)
Not Specified ~ 12 ~ 0.091

Ethanol Not Specified Slightly Soluble Not Determined

Data sourced from publicly available product information sheets.[1][2]

Table 2: Aqueous Solubility of 2-Hydroxyisocaproic Acid

Solvent System Temperature (°C) Solubility (mg/mL)
Molar Solubility
(mol/L)

Phosphate-Buffered

Saline (PBS, pH 7.2)
Not Specified ~ 5 ~ 0.038

Water 25 82 g/L (82) ~ 0.62

Data sourced from publicly available product information sheets and chemical databases.[1][2]

[3]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for research and development. The following

are detailed methodologies for two common and reliable experimental techniques for

measuring the solubility of organic acids like (R)-Leucic acid.

Isothermal Saturation Method (Shake-Flask) Coupled
with Gravimetric Analysis
This widely used and reliable method involves saturating a solvent with the solute at a constant

temperature and then determining the concentration of the dissolved solute gravimetrically.
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Materials and Equipment:

(R)-Leucic acid (solid)

Selected organic solvents (high purity)

Analytical balance (± 0.1 mg accuracy)

Thermostatic shaker bath or incubator

Centrifuge

Volumetric flasks

Pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Procedure:

Sample Preparation: Add an excess amount of solid (R)-Leucic acid to a series of vials,

each containing a known volume of a specific organic solvent. The excess solid is crucial to

ensure that saturation is reached.

Equilibration: Seal the vials to prevent solvent evaporation and place them in a thermostatic

shaker bath set to the desired temperature. Agitate the vials for a predetermined period (e.g.,

24, 48, or 72 hours) to ensure equilibrium is reached. The time required for equilibration

should be determined experimentally by taking measurements at different time points until

the concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for a sufficient time (e.g., 2-4 hours) to allow the undissolved solid to settle. For

finer suspensions, centrifugation at the experimental temperature can be employed to

achieve clear separation of the solid and liquid phases.
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Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear

supernatant using a pre-heated or pre-cooled pipette to match the experimental temperature,

preventing any temperature-induced precipitation or dissolution. Immediately filter the

withdrawn sample through a syringe filter (e.g., 0.22 µm PTFE) into a pre-weighed, dry

container.

Gravimetric Analysis: Weigh the container with the filtered solution. Carefully evaporate the

solvent under a gentle stream of inert gas or in a drying oven at a temperature below the

decomposition point of (R)-Leucic acid. Once the solvent is completely removed, re-weigh

the container with the solid residue.

Calculation of Solubility: The solubility (S) is calculated using the following formula:

S (g/L) = (mass of residue (g) / volume of supernatant withdrawn (L))

Diagram 1: Isothermal Saturation and Gravimetric Analysis Workflow
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Caption: Workflow for solubility determination using the isothermal saturation method with

gravimetric analysis.

Isothermal Saturation Method with UV-Vis Spectroscopic
Quantification
This method is suitable for compounds that possess a chromophore or can be derivatized to

absorb ultraviolet or visible light. For a simple alpha-hydroxy acid like (R)-Leucic acid, which

has a weak UV absorbance, derivatization might be necessary to enhance detection sensitivity.

However, direct UV-Vis analysis at low wavelengths is also possible.

Materials and Equipment:

Same as for the gravimetric method (steps 1-4).

UV-Vis Spectrophotometer

Quartz cuvettes

Volumetric glassware for dilutions

Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of (R)-Leucic acid
of known concentrations in the solvent of interest.

Generation of Calibration Curve: Measure the absorbance of each standard solution at the

wavelength of maximum absorbance (λmax). Plot a graph of absorbance versus

concentration to generate a calibration curve. The curve should be linear in the concentration

range of interest (Beer-Lambert Law).

Sample Preparation and Equilibration: Follow steps 1-4 of the Isothermal Saturation Method

(Section 2.1).

Sample Dilution: After filtration, the saturated supernatant may need to be diluted with the

same solvent to bring its concentration within the linear range of the calibration curve.
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Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

Calculation of Solubility: Determine the concentration of the diluted sample from the

calibration curve. The solubility of the original saturated solution is then calculated by

multiplying the concentration by the dilution factor.

Diagram 2: UV-Vis Spectroscopy in Solubility Determination

Calibration Sample Analysis
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Caption: Workflow for solubility measurement using UV-Vis spectroscopy.

Factors Influencing the Solubility of (R)-Leucic Acid
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The solubility of (R)-Leucic acid is influenced by several factors, primarily the chemical nature

of the solvent and the temperature.

Polarity: As a molecule with both a polar carboxylic acid group and a nonpolar isobutyl

group, (R)-Leucic acid exhibits amphiphilic character. Its solubility is generally higher in

polar protic and polar aprotic solvents that can engage in hydrogen bonding with the

carboxylic acid and hydroxyl groups. Its solubility is expected to be lower in nonpolar

solvents like hexane or toluene.

Temperature: For most solid solutes, solubility in liquid solvents increases with temperature.

This is because the dissolution process is often endothermic, and according to Le Chatelier's

principle, an increase in temperature will favor the endothermic process, leading to higher

solubility.

pH (in aqueous systems): The solubility of (R)-Leucic acid in aqueous solutions is highly

dependent on pH. In basic solutions, the carboxylic acid group will deprotonate to form the

more soluble carboxylate anion. Conversely, in acidic solutions, the equilibrium will favor the

less soluble protonated form.

Conclusion
This technical guide provides a summary of the currently available solubility data for (R)-Leucic
acid and detailed protocols for its experimental determination. The limited availability of

comprehensive quantitative data highlights an area for future research that would be highly

beneficial for the scientific and industrial communities utilizing this compound. The provided

experimental workflows offer a solid foundation for researchers to accurately determine the

solubility of (R)-Leucic acid in various solvent systems tailored to their specific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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